2-(ethylthio)-N-((4-hydroxychroman-4-yl)methyl)benzamide
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Description
2-(ethylthio)-N-((4-hydroxychroman-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H21NO3S and its molecular weight is 343.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Properties
- A study by Limban et al. (2011) discussed the synthesis of new acylthiourea derivatives, including compounds similar to 2-(ethylthio)-N-((4-hydroxychroman-4-yl)methyl)benzamide. These compounds exhibited antimicrobial activity at low concentrations against various bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Limban et al., 2011).
Metalloligands and Magnetic Properties
- Another study by Costes et al. (2010) explored the use of similar ligands in the creation of anionic metalloligands, which were then used to synthesize tetranuclear complexes. These complexes displayed properties of single-molecule magnets and single-chain magnets, indicating potential applications in materials science and nanotechnology (Costes et al., 2010).
Neuroleptic Activity
- Research by Iwanami et al. (1981) on benzamides, which are structurally related to the compound , revealed potential neuroleptic activity. This indicates possible applications in the development of treatments for neurological and psychiatric disorders (Iwanami et al., 1981).
Inhibitors of Stearoyl-CoA Desaturase-1
- A study by Uto et al. (2009) focused on benzamides as inhibitors of Stearoyl-CoA desaturase-1, suggesting potential applications in treating metabolic disorders (Uto et al., 2009).
Spectroscopic and Anti-Cancer Evaluation
- Rizk et al. (2021) conducted a study on metal complexes of similar compounds, revealing their potential in anti-cancer treatments. The compounds showed significant toxicity against human colon carcinoma cells, suggesting applications in cancer therapy (Rizk et al., 2021).
Antipathogenic Activity
- Limban et al. (2011) also synthesized acylthioureas with significant antipathogenic activity, especially against strains known for biofilm formation. This indicates potential applications in developing antimicrobial agents with antibiofilm properties (Limban et al., 2011).
Properties
IUPAC Name |
2-ethylsulfanyl-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO3S/c1-2-24-17-10-6-3-7-14(17)18(21)20-13-19(22)11-12-23-16-9-5-4-8-15(16)19/h3-10,22H,2,11-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZUGREAJYMJXLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC=C1C(=O)NCC2(CCOC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.